Cas no 1252137-25-9 (N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide
• CAS No: 1252137-25-9
• MF: C₂₀H₂₉FN₄O
• MW: 360.468868017197
• CID: 6063886
• PubChem ID: 51131124
• Update Time: 2025-07-01

N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1252137-25-9
• Z983699444
• AKOS034765851
• EN300-26684955
• N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide
• CHEMBL3458256
• N-(2-cyano-3-methylbutan-2-yl)-2-[4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl]acetamide

• Inchi： 1S/C20H29FN4O/c1-16(2)20(3,15-22)23-19(26)14-25-10-6-9-24(11-12-25)13-17-7-4-5-8-18(17)21/h4-5,7-8,16H,6,9-14H2,1-3H3,(H,23,26)
• InChI Key： AMWRYMWBLJTZOI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1CCCN(CC(NC(C#N)(C)C(C)C)=O)CC1

Computed Properties

• Exact Mass: 360.23253972g/mol
• Monoisotopic Mass: 360.23253972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide

Introduction to N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide (CAS No. 1252137-25-9)

N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1252137-25-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its N-(1-cyano-1,2-dimethylpropyl) and 4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl substituents, contribute to its distinctive chemical and pharmacological properties.

The compound's molecular structure is characterized by a combination of a cyano group, dimethylpropyl chain, and a fluorophenylmethyl moiety attached to a diazepane core. This arrangement not only imparts specific electronic and steric properties but also opens up numerous possibilities for interaction with biological targets. The presence of the fluorine atom in the phenyl ring is particularly noteworthy, as fluorine substitution is frequently employed in drug design to enhance metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting neurological disorders. N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide has emerged as a compound of interest in this context due to its potential role as an intermediate in the synthesis of molecules that modulate neurotransmitter systems. The diazepane scaffold is well-known for its ability to interact with various receptors and enzymes involved in brain function, making it a valuable building block for pharmacological investigations.

Recent studies have highlighted the importance of optimizing the pharmacokinetic profiles of small molecule drugs. The structural features of N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide make it an attractive candidate for further exploration in this regard. The cyano group can influence the compound's solubility and metabolic pathways, while the dimethylpropyl chain may contribute to its lipophilicity. These factors are crucial for determining the compound's bioavailability and overall efficacy.

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex core structure efficiently. These methodologies not only enhance the synthetic route but also allow for the introduction of various functional groups with precision.

The biological activity of this compound has been preliminarily evaluated in vitro using various cell-based assays. Initial results suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The interaction between the fluorophenylmethyl group and biological targets appears to be particularly important for its pharmacological effects. Further studies are underway to elucidate the exact mechanisms through which this compound exerts its biological activity.

In addition to its potential therapeutic applications, N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide may also serve as a valuable tool in chemical biology research. Its unique structure allows researchers to probe the function of specific molecular targets and understand their role in various physiological processes. Such insights could pave the way for the development of more targeted and effective therapies.

The future prospects for this compound are promising, with ongoing research aimed at refining its chemical properties and exploring new applications. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. As our understanding of complex biological systems continues to grow, compounds like N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(2-fluorophenyl)methyl]-1,4-diazepan-1-yl}acetamide (CAS No.^1252137-25-^-9) will continue to play a pivotal role in advancing pharmaceutical science.